Cas no 2172508-61-9 (tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate)

• Product Name: tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate
• CAS No: 2172508-61-9
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 6344293
• PubChem ID: 165837459
• Update Time: 2025-06-07

tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate
• 2172508-61-9
• tert-butyl N-[4-(4-chloro-3-methylphenyl)-3-oxobutyl]carbamate
• EN300-1283101

• Inchi： 1S/C16H22ClNO3/c1-11-9-12(5-6-14(11)17)10-13(19)7-8-18-15(20)21-16(2,3)4/h5-6,9H,7-8,10H2,1-4H3,(H,18,20)
• InChI Key： VOKDOOIRKDJJAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CCNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate

Introduction to tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate (CAS No. 2172508-61-9)

tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate (CAS No. 2172508-61-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate is composed of a tert-butyl group, an amide linkage, and a substituted phenyl ring. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the amide linkage imparts polarity and reactivity. The presence of a chloro and methyl substituent on the phenyl ring further modulates the electronic properties and biological activity of the molecule.

In terms of chemical synthesis, tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate can be prepared through a multi-step process involving the reaction of 4-chloro-3-methylbenzaldehyde with malononitrile to form the corresponding cyano ketone intermediate. Subsequent treatment with tert-butylamine in the presence of a coupling reagent yields the desired product. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Recent studies have highlighted the biological activities of tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate. One notable application is its use as a lead compound in the development of novel anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate could be a valuable candidate for treating inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory properties, tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These results indicate that tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate have also been studied to assess its suitability as a drug candidate. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have indicated that tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutylcarbamate (CAS No. 2172508-61-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.